Cas no 338419-39-9 (methyl 3-[(4-chlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate)

• Product Name: methyl 3-[(4-chlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate
• CAS No: 338419-39-9
• CID: 4647356
• Update Time: 2025-06-08

methyl 3-[(4-chlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[(4-chlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate

Additional information on methyl 3-[(4-chlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate

Introduction to Methyl 3-[(4-chlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate (CAS No. 338419-39-9)

Methyl 3-[(4-chlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate, a compound with the CAS number 338419-39-9, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the thienopyridine class, which has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a thieno[2,3-b]pyridine core, a 4-chlorophenyl moiety, and an ester group at the 2-position, which collectively contribute to its unique chemical and pharmacological properties.

The synthesis and characterization of Methyl 3-[(4-chlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate have been subjects of extensive research in recent years. The thienopyridine scaffold is particularly interesting because it mimics the structural features of several known bioactive molecules, such as kinase inhibitors and antiviral agents. The presence of the 4-chlorophenyl group enhances the lipophilicity of the molecule, making it more suitable for membrane permeability and binding to biological targets. Additionally, the ester functionality at the 2-position provides a site for further chemical modifications, enabling the development of derivatives with enhanced pharmacological profiles.

In recent years, there has been a growing interest in exploring thienopyridine derivatives for their potential applications in treating various diseases. For instance, studies have shown that compounds containing the thienopyridine core can exhibit inhibitory effects on several enzymes and receptors involved in cancer progression. Specifically, Methyl 3-[(4-chlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate has been investigated for its ability to modulate kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). These kinases are crucial in signal transduction pathways that promote cell proliferation and angiogenesis, making them attractive targets for anticancer therapies.

The< strong>Methyl 3-[(4-chlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate molecule has also shown promise in preclinical studies as a potential treatment for inflammatory diseases. The interaction between this compound and inflammatory mediators has been explored in detail by researchers who have identified its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α (tumor necrosis factor-alpha) and IL-6 (interleukin-6). These findings suggest that this compound could be a valuable candidate for developing novel anti-inflammatory drugs that target chronic inflammatory conditions without causing significant side effects.

The< strong>thieno[2,3-b]pyridine core of Methyl 3-[(4-chlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate is particularly noteworthy due to its structural similarity to several FDA-approved drugs. This similarity has prompted researchers to investigate its potential as a lead compound for drug development. The< strong>4-chlorophenyl group in the molecule enhances its binding affinity to biological targets by increasing hydrophobic interactions. Furthermore, the ester group at the 2-position can be chemically modified to introduce additional functional groups that may improve drug solubility or target specificity.

In conclusion, Methyl 3-[(4-chlorophenyl)methoxy]thieno[2,3-b]pyridine-2-carboxylate represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive molecule for designing new drugs targeting various diseases. As research continues to uncover more about its pharmacological properties, this compound is likely to play a significant role in future therapeutic strategies.